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Compound of Interest

Compound Name: 2',4'-Dihydroxyacetophenone

CAS No.: 5706-85-4

Cat. No.: B1213075

Get Quote

For Immediate Reference: Key Safety and Handling Information for 2',4'-
Dihydroxyacetophenone (CAS No. 89-84-9)

This guide provides crucial safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling 2',4'-Dihydroxyacetophenone.

Adherence to these procedures is vital for ensuring laboratory safety and the integrity of

experimental work. This compound is known to cause skin and serious eye irritation, and may

cause respiratory irritation.[1][2][3]

Hazard Identification and Personal Protective
Equipment (PPE)
2',4'-Dihydroxyacetophenone is classified with the following hazards:

Causes skin irritation (H315)[1][2]

Causes serious eye damage (H318) or irritation (H319)
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May cause respiratory irritation (H335)

May be harmful if swallowed (H303)

Strict adherence to Personal Protective Equipment (PPE) protocols is mandatory to mitigate

these risks.

PPE Category Minimum Requirements
Specifications & Best
Practices

Eye and Face Protection
Tightly fitting safety goggles or

glasses.

Must conform to EN 166 (EU)

or NIOSH (US) standards. A

face shield is recommended

when there is a risk of

splashing.

Hand Protection
Chemical-resistant, impervious

gloves.

Inspect gloves for integrity

before each use. Nitrile or

neoprene gloves are suitable.

Dispose of contaminated

gloves after use and wash

hands thoroughly.

Body Protection
Laboratory coat or long-

sleeved clothing.

A complete suit protecting

against chemicals should be

worn when handling larger

quantities.

Respiratory Protection
Required when dust or

aerosols are generated.

A NIOSH-approved N95 (US)

or type P1 (EN 143) dust mask

should be used. For

firefighting, a self-contained

breathing apparatus (SCBA) is

essential.

Operational Plan: Step-by-Step Handling Procedure
1. Engineering Controls:
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Always work in a well-ventilated area.

Utilize a chemical fume hood for procedures that may generate dust or aerosols.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

2. Safe Handling:

Avoid all personal contact with the substance. Do not breathe dust, fumes, or mists.

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly before breaks and at the end of the workday.

3. Storage:

Store in a cool, dry, and well-ventilated place.

Keep containers tightly closed and sealed.

Store away from incompatible materials such as oxidizing agents.

Emergency First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately hold eyelids apart and flush the eye

continuously with running water for at least 15

minutes. Seek immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash off with soap and plenty of water. If skin

irritation occurs, seek medical advice.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical advice.

Disposal Plan
1. Unused Product:

Dispose of surplus and non-recyclable solutions through a licensed disposal company.

The material can be dissolved or mixed with a combustible solvent and burned in a chemical

incinerator equipped with an afterburner and scrubber.

2. Contaminated Packaging:

Dispose of as unused product.

3. Spills:

Clean up spills immediately, avoiding dust generation.

Use dry clean-up procedures such as sweeping or vacuuming (with an explosion-proof

vacuum).

Collect the spilled material in a suitable, closed container for disposal.
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Prevent the product from entering drains.

Workflow for Handling 2',4'-Dihydroxyacetophenone

Preparation
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Post-Experiment

Disposal

Don Appropriate PPE
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Proceed to Handling

Perform Experiment
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Work Area
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Dispose of Contaminated
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Caption: Workflow for the safe handling and disposal of 2',4'-Dihydroxyacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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